Cas no 101559-85-7 (Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI))
101559-85-7 structure
Product Name:Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI)
CAS No:101559-85-7
MF:C15H24O2
MW:236.349864959717
CID:209352
Update Time:2024-03-01
Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI)
- Oblongifolidiol
- Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol, 7,9-dimethyl-, (1R,2R,7S,8R)- (9CI)
- (+)-Oblongifolidiol
-
- Inchi: 1S/C15H24O2/c1-10-4-5-11-13-12(10)14(11,2)6-3-7-15(13,8-16)9-17/h4,11-13,16-17H,3,5-9H2,1-2H3/t11-,12+,13-,14+/m1/s1
- InChI Key: LJZYYCCZNUEOGH-RQJABVFESA-N
- SMILES: [C@]12([H])[C@@]3(C)[C@]([H])([C@]1([H])C(CO)(CO)CCC3)C(C)=CC2
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- XLogP3: 3.278
Experimental Properties
- Density: 1.080±0.06 g/cm3(Predicted)
- Boiling Point: 352.1±15.0 °C(Predicted)
- PSA: 52.54
- pka: 14?+-.0.10(Predicted)
Tricyclo[5.4.0.02,8]undec-9-ene-3,3-dimethanol,7,9-dimethyl-, (1R,2R,7S,8R)- (9CI) Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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